Cas no 89185-47-7 (2-(4-fluorophenyl)-8-methylimidazo1,2-apyridin-3-amine)

• Product Name: 2-(4-fluorophenyl)-8-methylimidazo1,2-apyridin-3-amine
• CAS No: 89185-47-7
• MF: C₁₄H₁₂FN₃
• MW: 241.263586044312
• MDL: MFCD06015527
• CID: 609559
• PubChem ID: 5297530
• Update Time: 2025-04-19

2-(4-fluorophenyl)-8-methylimidazo1,2-apyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-3-amine, 2-(4-fluorophenyl)-8-methyl-
• 2-(4-fluorophenyl)-8-methylimidazo[1,2-a]pyridin-3-amine
• 89185-47-7
• AKOS001754456
• 2-(4-fluorophenyl)-8-methylimidazo[1,2-{a}]pyridin-3-amine
• 2-(4-Fluorophenyl)-8-methylimidazo[1,2-(a)]pyridin-3-amine
• EN300-237930
• F1967-0436
• OXFDLBOOZOCENF-UHFFFAOYSA-N
• DTXSID70415400
• 2-(4-fluorophenyl)-8-methylimidazo1,2-apyridin-3-amine

• MDL： MFCD06015527
• Inchi： 1S/C14H12FN3/c1-9-3-2-8-18-13(16)12(17-14(9)18)10-4-6-11(15)7-5-10/h2-8H,16H2,1H3
• InChI Key： OXFDLBOOZOCENF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=C(N)N2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 241.10152556g/mol
• Monoisotopic Mass: 241.10152556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles